Cas no 1805654-71-0 (Ethyl 4-chloro-2-fluoro-5-methylbenzoate)

• Product Name: Ethyl 4-chloro-2-fluoro-5-methylbenzoate
• CAS No: 1805654-71-0
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5002260
• Update Time: 2025-05-21

Ethyl 4-chloro-2-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-fluoro-5-methylbenzoate

• Inchi： 1S/C10H10ClFO2/c1-3-14-10(13)7-4-6(2)8(11)5-9(7)12/h4-5H,3H2,1-2H3
• InChI Key： DMYFPCDGFOIKAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OCC)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-chloro-2-fluoro-5-methylbenzoate

Research Brief on Ethyl 4-chloro-2-fluoro-5-methylbenzoate (CAS: 1805654-71-0) in Chemical and Biomedical Applications

Ethyl 4-chloro-2-fluoro-5-methylbenzoate (CAS: 1805654-71-0) is a fluorinated aromatic ester that has garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug discovery and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, pharmacological potential, and emerging applications in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 4-chloro-2-fluoro-5-methylbenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team optimized a multi-step synthetic route, where this compound served as the starting material for introducing the critical fluoro-methylbenzene moiety. The resulting inhibitors showed nanomolar potency against BTK, with improved selectivity profiles compared to existing clinical candidates. This underscores the compound's value in addressing challenges in covalent inhibitor design.

In the field of antimicrobial research, a recent patent application (WO2023056321) disclosed derivatives of Ethyl 4-chloro-2-fluoro-5-methylbenzoate with potent activity against drug-resistant Staphylococcus aureus strains. The lead compounds exhibited MIC values of ≤2 μg/mL against MRSA, while maintaining low cytotoxicity in mammalian cell lines. Molecular docking studies suggest that the chloro-fluoro substitution pattern plays a crucial role in binding to the bacterial enoyl-ACP reductase (FabI) target.

Analytical chemistry advancements have also been reported for this compound. A 2024 paper in Analytical and Bioanalytical Chemistry described a novel UHPLC-MS/MS method for trace-level quantification of Ethyl 4-chloro-2-fluoro-5-methylbenzoate in biological matrices. The method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL with excellent linearity (R² > 0.999) across the 0.1-1000 ng/mL range. This analytical breakthrough enables more accurate pharmacokinetic studies of derivatives containing this structural motif.

From a chemical manufacturing perspective, recent process chemistry innovations have improved the scalability of Ethyl 4-chloro-2-fluoro-5-methylbenzoate production. A continuous flow chemistry approach published in Organic Process Research & Development (2024) reduced the reaction time from 12 hours to 30 minutes while maintaining >95% yield. The new protocol also eliminated the need for cryogenic conditions previously required for controlling exotherms in the fluorination step.

Looking forward, computational studies predict additional therapeutic applications for derivatives of Ethyl 4-chloro-2-fluoro-5-methylbenzoate. Machine learning models trained on existing bioactivity data suggest potential for developing selective HDAC6 inhibitors and allosteric modulators of G-protein coupled receptors. Several pharmaceutical companies have included this compound in their fragment-based drug discovery libraries, as evidenced by recent conference presentations at the ACS Spring 2024 National Meeting.

In conclusion, Ethyl 4-chloro-2-fluoro-5-methylbenzoate (1805654-71-0) continues to demonstrate significant value across multiple research domains. Its unique substitution pattern provides a versatile scaffold for medicinal chemistry optimization, while recent synthetic and analytical advancements have enhanced its accessibility for research purposes. Ongoing studies are expected to further expand its applications in targeted therapy development and beyond.